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Compound of Interest

Compound Name: 4-Methyl-5-vinylthiazole

cat. No.: B145775

An In-depth Technical Guide to the Physical Properties of 4-Methyl-5-vinylthiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-5-vinylthiazole (CAS No: 1759-28-0), also known as Vinylsulfurol, is a heterocyclic
organic compound with the molecular formula CeH7NS.[1][2] It is recognized for its distinct
nutty, musty, and cocoa-like aroma and is found naturally in foods such as cocoa, garlic, and
roasted filberts.[2][3] Primarily utilized as a flavoring agent in the food industry and as an
intermediate in the fragrance sector, its physical properties are critical for its application,
handling, and synthesis.[1][2] This document provides a comprehensive overview of the core
physical characteristics of 4-Methyl-5-vinylthiazole, detailed experimental protocols for their
determination, and logical workflows for these procedures.

Core Physical and Chemical Properties

4-Methyl-5-vinylthiazole is typically a colorless to reddish-amber, clear mobile liquid at room
temperature.[1][4] Its key identifiers and properties are summarized below.
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Identifier Value Reference
IUPAC Name 5-ethenyl-4-methyl-1,3-thiazole  [1]
CAS Number 1759-28-0 [1]
Molecular Formula CeH7NS [1]
Molecular Weight 125.19 g/mol [1]
Clear, colorless to reddish-
Appearance o [1][4]
amber liquid

Nutty, cocoa, musty, earthy,
Odor ) [11[3]I5]
vegetable-like

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of 4-Methyl-5-
vinylthiazole compiled from various sources. These parameters are essential for predicting its
behavior in different chemical and physical systems.
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Physical Property Value/Range Conditions Reference(s)
Density 1.091 - 1.095 g/mL Not Specified [1]
1.093 g/mL 25°C [3]
1.089 - 1.099 g/mL 20 °C [4]
1.088 - 1.102 g/mL 25°C [6]
1.1+0.1 g/cm3 Not Specified [2]
Melting Point -15°C 760 mmHg [1][6]
Boiling Point 78-80°C 25 mmHg [3]
67 - 68 °C 11 mmHg [7]
173 -174°C 760 mmHg [5][6]
185.3+9.0°C 760 mmHg [2]
Flash Point 70.6 °C Closed Cup [2]
71 °C Closed Cup [4]
159 °F (70.56 °C) TCC [5][6]
Refractive Index 1.560 - 1.570 20 °C [1114]
1.568 20 °C [317]
1.555-1.575 20 °C [5][6]
Soluble in organic
Solubility solvents (e.g., alcohol, Room Temperature [11[31[8]

Chloroform)

Miscible in ethanol

Room Temperature

[1](8]

Slightly soluble in

water

Not Specified

[4]

787.9 mg/L

(estimated)

25°C

[5](6]
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0.962 mmHg
Vapor Pressure ) 25°C [5]1[6]
(estimated)

Experimental Protocols for Property Determination

While specific primary literature detailing the experimental determination of 4-Methyl-5-
vinylthiazole's properties is not readily available, standard methodologies for organic
compounds are applicable. The following sections describe generalized protocols.

Determination of Boiling Point via Simple Distillation

The boiling point is a fundamental property for characterizing and purifying liquids. Simple
distillation is suitable for determining the boiling point of a relatively pure liquid sample.[9]

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Materials:

50 mL round-bottom flask

e Heating mantle

« Distillation head with thermometer adapter
e Thermometer (-10 to 250 °C)

e Condenser

e Receiving flask

» Boiling chips

Lab jack and clamps

Procedure:
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e Add approximately 20-30 mL of 4-Methyl-5-vinylthiazole and a few boiling chips to the
round-bottom flask.

o Assemble the simple distillation apparatus as shown in the workflow diagram below. Ensure
all joints are securely clamped.[9]

» Position the thermometer bulb just below the side arm of the distillation head to accurately
measure the temperature of the vapor distilling into the condenser.[9]

» Begin circulating cold water through the condenser, with water entering at the bottom and
exiting at the top.

» Apply heat using the heating mantle. Adjust the heating rate to achieve a slow and steady
distillation, approximately 1-2 drops per second into the receiving flask.

» Record the temperature when it stabilizes as the liquid is consistently condensing and
dripping into the receiving flask. This stable temperature is the boiling point.[9]

» Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-
dependent.

e Once the measurement is complete, turn off the heat and allow the apparatus to cool before
disassembly. Never distill to dryness.[9]

Determination of Density

Density is the mass per unit volume and is a characteristic property of a substance.
Objective: To accurately measure the mass of a known volume of the liquid.
Materials:

o Pycnometer (specific gravity bottle) or a calibrated micropipette/syringe

e Analytical balance (accurate to £0.0001 g)

o Temperature-controlled water bath
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Procedure:

Clean and thoroughly dry the pycnometer. Measure its mass on the analytical balance and
record it as ma.

« Fill the pycnometer with distilled water and place it in a water bath set to a specific
temperature (e.g., 20.0 °C) until it reaches thermal equilibrium.

» Adjust the water level to the calibration mark, ensuring no air bubbles are present. Dry the
outside of the pycnometer and measure its mass. Record it as ma.

o Empty and dry the pycnometer completely.

 Fill the pycnometer with 4-Methyl-5-vinylthiazole and allow it to equilibrate in the water bath
at the same temperature.

o Adjust the liquid level to the mark, dry the exterior, and measure its mass. Record it as ms.

o Calculate the density using the known density of water (p_water) at the experimental
temperature: Density = ((ms - m1) / (mz2 - m1)) * p_water

Determination of Refractive Index

The refractive index measures how light propagates through a substance and is highly
sensitive to purity.

Objective: To measure the refractive index of the liquid using an Abbe refractometer.
Materials:

Abbe refractometer

Constant temperature water circulator

Dropper or pipette

4-Methyl-5-vinylthiazole sample

Ethanol and lens paper
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Procedure:

Turn on the refractometer and the water circulator, setting the temperature to 20.0 °C. Allow
the instrument to stabilize.

Clean the surfaces of the measuring and illuminating prisms with ethanol and a soft lens
paper.

Using a dropper, place 2-3 drops of the 4-Methyl-5-vinylthiazole sample onto the surface of
the lower prism.

Close the prisms firmly. The liquid should spread to form a thin, uniform film.

Look through the eyepiece and turn the coarse adjustment knob until the light field appears.
Adjust the dispersion compensator to sharpen the borderline between the light and dark
fields, eliminating any color fringe.

Use the fine adjustment knob to center the borderline exactly on the crosshairs of the
eyepiece.

Read the refractive index value from the instrument's scale. Record the temperature.

Determination of Solubility

Solubility provides insight into the polarity and intermolecular forces of a compound.

Objective: To qualitatively assess the solubility of 4-Methyl-5-vinylthiazole in various solvents.

Materials:

Small test tubes and rack

Graduated pipettes or droppers

Solvents of varying polarity (e.g., water, ethanol, hexane, toluene)

Vortex mixer

Procedure:
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» Label a series of test tubes, one for each solvent to be tested.
e Add 1 mL of a chosen solvent to the corresponding test tube.
e Add a small, measured amount of 4-Methyl-5-vinylthiazole (e.g., 50 pL) to the solvent.
o Agitate the mixture vigorously using a vortex mixer for 30-60 seconds.
» Allow the mixture to stand and observe.
» Record the observation as:
o Soluble/Miscible: A single, clear liquid phase is observed.

o Partially Soluble: The mixture is cloudy, or two phases are present but the volume of the
solute phase has visibly decreased.

o Insoluble: Two distinct liquid layers are observed, or the added drops remain unchanged.

o Repeat the process for each solvent.

Signaling Pathways and Experimental Workflows

Based on available scientific literature, 4-Methyl-5-vinylthiazole is primarily characterized as a
flavor and fragrance component.[1] It is not typically associated with research into intracellular
signaling pathways in the context of drug development. Its known biological role is as a
semiochemical, attracting specific beetle pollinators to certain plants.[3] Therefore, a diagram of
a cellular signaling pathway is not applicable.

Instead, diagrams representing the experimental workflows for determining the physical
properties described above are provided.

Experimental Workflow Diagrams
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Caption: Workflow for Boiling Point Determination.
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1. Weigh Empty,
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3. Weigh Pycnometer
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5. Weigh Pycnometer
+ Sample (m3)

6. Calculate Density
p = ((m3-m1)/(m2-m1)) * p_water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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